3-Fluorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile

• IUPAC Name: 3-fluorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile
• InChI: InChI=1S/C9H6FN/c10-8-1-2-9-6(4-8)3-7(9)5-11/h1-2,4,7H,3H2
• InChI Key: QKEOOAIHCHFCEY-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C1C=C(C=C2)F)C#N
• Molecular Formula: C9H6FN
• Molecular Weight: 147.15 g/mol

Description

“3-Fluorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile” is a chemical compound with the CAS Number: 2095409-54-2. It has a molecular weight of 147.15.

Scientific Research Applications

Fluorination Reagents and Reactions

One key application area of similar compounds involves their use in the fluorination of alkenes with N–F type reagents. The study by Zupan, Škulj, and Stavber (1998) highlights the formation of fluoro carbonium ions through Meerwein-Wagner rearrangement and hydride shift, demonstrating the intricate mechanisms at play in fluorination reactions Evidence for Ionic Intermediates in Fluorination of Alkenes with N–F Type of Reagents.

Electrophilic Fluorinating Agents

The synthesis and structural elucidation of N,N′-difluoro-1,4-diazoniabicyclo[2.2.2]octane salts by Umemoto and Nagayoshi (1996) exemplify advancements in creating highly reactive and easy-to-handle electrophilic fluorinating agents. These salts have been shown to effectively fluorinate various organic substrates under mild conditions, emphasizing their wide applicability in organic synthesis N,N′-Difluoro-1,4-diazoniabicyclo[2.2.2]octane Salts, Highly Reactive and Easy-to-Handle Electrophilic Fluorinating Agents.

Synthesis and Structural Studies

In-depth studies on the synthesis, properties, and applications of related fluorinated compounds, as detailed by Banks et al. (1996), provide a foundation for understanding the versatility of these materials in synthesizing novel organic molecules with desired functionalities N-Halogeno compounds. Part 18. 1-Alkyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane salts: user-friendly site-selective electrophilic fluorinating agents of the N-fluoroammonium class.

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound. The MSDS contains information about the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.